2-Hydroxy-5-{[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]amino}benzoic acid

• Molecular Formula: C18H12N2O6S
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 2-hydroxy-5-[(2-oxo-1H-benzo[cd]indol-6-yl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C18H12N2O6S/c21-14-6-4-9(8-12(14)18(23)24)20-27(25,26)15-7-5-13-16-10(15)2-1-3-11(16)17(22)19-13/h1-8,20-21H,(H,19,22)(H,23,24)
• InChI Key: ALNRIGYRTBFZIT-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=CC3=C2C(=C1)C(=O)N3)S(=O)(=O)NC4=CC(=C(C=C4)O)C(=O)O

Description

2-Hydroxy-5-{[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]amino}benzoic acid, also known as SU6668, is a small molecule inhibitor that has been extensively studied in the field of cancer research. SU6668 is a potent inhibitor of several receptor tyrosine kinases, including vascular endothelial growth factor receptor (VEGFR), platelet-derived growth factor receptor (PDGFR), and fibroblast growth factor receptor (FGFR).

Mechanism of Action

2-Hydroxy-5-{[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]amino}benzoic acid inhibits several receptor tyrosine kinases, including VEGFR, PDGFR, and FGFR, by binding to the ATP-binding site of these receptors. This results in the inhibition of downstream signaling pathways that are involved in tumor growth and angiogenesis. This compound has also been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that are involved in tumor invasion and metastasis.
Biochemical and Physiological Effects:
The inhibition of receptor tyrosine kinases by this compound has several biochemical and physiological effects. This compound has been shown to inhibit angiogenesis, which is the formation of new blood vessels that is necessary for tumor growth. In addition, this compound has been shown to inhibit tumor cell invasion and metastasis, which is the spread of cancer cells to other parts of the body. This compound has also been shown to induce apoptosis, which is programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Hydroxy-5-{[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]amino}benzoic acid in lab experiments is its ability to inhibit multiple receptor tyrosine kinases, which makes it a potent inhibitor of tumor growth and angiogenesis. However, one limitation of using this compound is its potential toxicity, as it has been shown to induce apoptosis in normal cells as well as cancer cells.

Future Directions

For the study of 2-Hydroxy-5-{[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]amino}benzoic acid include the development of more potent and selective inhibitors of receptor tyrosine kinases, as well as the identification of biomarkers that can predict the response of tumors to this compound. In addition, the combination of this compound with other chemotherapeutic agents may enhance its efficacy in the treatment of cancer. Finally, the use of this compound in combination with immunotherapy may enhance the immune response against cancer cells.

Synthesis Methods

The synthesis of 2-Hydroxy-5-{[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]amino}benzoic acid involves the reaction of 2-hydroxy-5-nitrobenzoic acid with 1,2-dihydro-2-oxo-benzo[cd]indole-6-sulfonyl chloride in the presence of a base. The resulting compound is then reduced to the corresponding amine using a reducing agent such as hydrogen gas or sodium borohydride. The final product is purified using column chromatography.

Scientific Research Applications

2-Hydroxy-5-{[(2-oxo-1,2-dihydrobenzo[cd]indol-6-yl)sulfonyl]amino}benzoic acid has been extensively studied in the field of cancer research due to its ability to inhibit several receptor tyrosine kinases that are involved in tumor growth and angiogenesis. Studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including breast, prostate, and lung cancer cells. In addition, this compound has been shown to inhibit tumor growth in animal models of cancer.